4-Bromo-1-(2,2-difluoroethoxy)-2-methoxybenzene

• IUPAC Name: 4-bromo-1-(2,2-difluoroethoxy)-2-methoxybenzene
• InChI: InChI=1S/C9H9BrF2O2/c1-13-8-4-6(10)2-3-7(8)14-5-9(11)12/h2-4,9H,5H2,1H3
• InChI Key: BMPJGDCOXPYSCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Br)OCC(F)F
• Molecular Formula: C9H9BrF2O2
• Molecular Weight: 267.07 g/mol

Description

4-Bromo-1-(2,2-difluoroethoxy)-2-methoxybenzene is an organic compound with the molecular formula C9H9BrF2O2. This compound is part of a class of aromatic ethers, characterized by the presence of a bromine atom, a difluoroethoxy group, and a methoxy group attached to a benzene ring. It is used in various chemical research and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-1-(2,2-difluoroethoxy)-2-methoxybenzene typically involves the following steps:

Bromination: The starting material, 1-(2,2-difluoroethoxy)-2-methoxybenzene, undergoes bromination using bromine or a bromine source such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron or aluminum bromide.

Etherification: The brominated intermediate is then subjected to etherification with 2,2-difluoroethanol in the presence of a base such as potassium carbonate or sodium hydride to yield the final product.

Industrial Production Methods

In an industrial setting, the production of 4-Bromo-1-(2,2-difluoroethoxy)-2-methoxybenzene may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems for reagent addition and product isolation can enhance the scalability and reproducibility of the process.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-1-(2,2-difluoroethoxy)-2-methoxybenzene can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The aromatic ring can undergo reduction to form cyclohexane derivatives.

Common Reagents and Conditions

Substitution: Reagents like sodium amide or potassium tert-butoxide in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas in the presence of a palladium catalyst.

Major Products

Substitution: Formation of 4-amino-1-(2,2-difluoroethoxy)-2-methoxybenzene.

Oxidation: Formation of 4-bromo-1-(2,2-difluoroethoxy)-2-methoxybenzaldehyde.

Reduction: Formation of 4-bromo-1-(2,2-difluoroethoxy)-2-methoxycyclohexane.

Scientific Research Applications

4-Bromo-1-(2,2-difluoroethoxy)-2-methoxybenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Employed in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active compounds.

Medicine: Investigated for its potential use in drug development, particularly in the design of anti-inflammatory and anticancer agents.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4-Bromo-1-(2,2-difluoroethoxy)-2-methoxybenzene involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and difluoroethoxy group can participate in hydrogen bonding and van der Waals interactions, influencing the compound’s binding affinity and specificity. The methoxy group can undergo metabolic transformations, leading to the formation of active metabolites that exert biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-Bromo-1-(2,2-difluoroethoxy)-2-methylbenzene
• 4-Bromo-1-(2,2-difluoroethoxy)-2-fluorobenzene
• 4-Bromo-1-(2,2-difluoroethoxy)-2-(1,1-dimethylethyl)benzene

Uniqueness

4-Bromo-1-(2,2-difluoroethoxy)-2-methoxybenzene is unique due to the presence of both a difluoroethoxy group and a methoxy group on the benzene ring. This combination of functional groups imparts distinct chemical reactivity and biological activity compared to its analogs. The difluoroethoxy group enhances the compound’s lipophilicity and metabolic stability, while the methoxy group can participate in various chemical transformations, making it a versatile intermediate in organic synthesis.